![molecular formula C26H35ClN4O4S2 B2755178 N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide hydrochloride CAS No. 1321939-90-5](/img/structure/B2755178.png)
N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that includes several functional groups such as diethylamino, methoxybenzo[d]thiazol, and piperidin-1-ylsulfonyl . These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.
Synthesis Analysis
While specific synthesis methods for this compound are not available, we can infer some general strategies based on its structure. For instance, the diethylamino group could potentially be introduced through a reaction with diethylethanolamine .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. Unfortunately, without specific data, it’s difficult to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the diethylamino group could make it a base, while the sulfonyl group could make it more polar .Scientific Research Applications
Synthesis and Antimicrobial Activity
- Research has focused on the synthesis of new pyridine derivatives, including those related to benzothiazoles, for their antimicrobial properties. These studies have established the structures of newly synthesized compounds and evaluated their in vitro antimicrobial activities against various strains of bacteria and fungi. This line of research aims at discovering novel antimicrobial agents with potential clinical applications (Patel, Agravat, & Shaikh, 2011).
Anti-inflammatory and Analgesic Agents
- Novel heterocyclic compounds derived from benzothiazoles have been synthesized and tested for their anti-inflammatory and analgesic properties. These studies have found certain derivatives to exhibit significant inhibitory activity on cyclooxygenase enzymes (COX-1/COX-2), showcasing their potential as anti-inflammatory and analgesic agents. Such findings contribute to the development of new drugs for treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Molecular Docking and Pharmacological Studies
- There has been a considerable interest in understanding the molecular interactions of benzamide derivatives with biological targets through molecular docking studies. These investigations help in the identification of potential drug candidates for various diseases, including cancer, by evaluating their binding affinities to specific receptors or enzymes. This research aids in the rational design of drugs with improved efficacy and specificity (Karayel, 2021).
Antitubercular Activity
- The development of new thiazole-aminopiperidine hybrid analogues as inhibitors of Mycobacterium tuberculosis GyrB, an essential enzyme for bacterial DNA replication, highlights another significant application. These compounds have shown promising activity in vitro against Mycobacterium tuberculosis, indicating their potential as new antitubercular agents. Such research is crucial in the fight against tuberculosis, especially in the face of emerging drug-resistant strains of the bacterium (Jeankumar et al., 2013).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H34N4O4S2.ClH/c1-4-28(5-2)17-18-30(26-27-23-19-21(34-3)11-14-24(23)35-26)25(31)20-9-12-22(13-10-20)36(32,33)29-15-7-6-8-16-29;/h9-14,19H,4-8,15-18H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKLCZWFRSACEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35ClN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
567.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.